Cas no 367-27-1 (2,4-Difluorophenol)

2,4-Difluorophenol is a fluorinated aromatic compound characterized by the presence of two fluorine atoms at the 2- and 4-positions of the phenol ring. This structural modification enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing nature of the fluorine atoms influences its acidity and binding properties, enabling selective functionalization in cross-coupling reactions. Its high purity and consistent performance make it suitable for applications requiring precise chemical transformations. Additionally, the compound exhibits improved thermal and oxidative stability compared to non-fluorinated phenols, facilitating its use in demanding synthetic processes.
2,4-Difluorophenol structure
2,4-Difluorophenol structure
Product Name:2,4-Difluorophenol
CAS No:367-27-1
MF:C6H4F2O
MW:130.092168807983
MDL:MFCD00009715
CID:37086
PubChem ID:123051
Update Time:2025-06-23

2,4-Difluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluorophenol
    • -2,4-Difluorophenol
    • Phenol, 2,4-difluoro-
    • 2,4-difluoro-phenol
    • 2,4-difluorophenole
    • 2,4-difluorophenyl
    • 2,4-Difluor-phenol
    • 2.4-Difluor-1-hydroxy-benzol
    • 4-Difluorophenol
    • Phenol,2,4-difluoro
    • 2.4-difluorophenol
    • NVWVWEWVLBKPSM-UHFFFAOYSA-N
    • 2,4difluorophenol
    • 2,4-diflurophenol
    • 2 4-difluorophenol
    • 2,4 difluorophenol
    • PubChem2874
    • 2,4-difluoro phenol
    • 2, 4 difluorophenol
    • 2,4 difluoro phenol
    • 2,4-di-fluorophenol
    • KSC222G7N
    • PARAGOS 390212
    • NVWVWEWVLBKPSM-UHFFFAOYSA-
    • CS-W013441
    • PS-9151
    • EN300-22688
    • Z147646792
    • AC-3783
    • D1832
    • AM20040295
    • 2,4-Difluorophenol, 99%
    • CHEMBL395171
    • SR-1C11
    • NS00041727
    • EINECS 206-688-0
    • 367-27-1
    • SCHEMBL185204
    • InChI=1/C6H4F2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
    • F0001-1051
    • AI3-62833
    • SY024987
    • DTXSID50190142
    • FT-0610106
    • W-106592
    • AKOS005145612
    • MFCD00009715
    • A937601
    • HY-W012725
    • 2,4-Difluorophenol,99%
    • DB-023939
    • DTXCID60112633
    • MDL: MFCD00009715
    • Inchi: 1S/C6H4F2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
    • InChI Key: NVWVWEWVLBKPSM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1O)F
    • BRN: 1934803

Computed Properties

  • Exact Mass: 130.02300
  • Monoisotopic Mass: 130.023021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.362 g/mL at 25 °C(lit.)
  • Melting Point: 22.4 °C (lit.)
  • Boiling Point: 52-53 °C/19 mmHg(lit.)
  • Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
  • Refractive Index: n20/D 1.486(lit.)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 20.23000
  • LogP: 1.67040
  • Solubility: Not available

2,4-Difluorophenol Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H312,H315,H318,H332,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:1992
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-37/38-41
  • Safety Instruction: S26-S36/37/39-S45-S16
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R11; R20/21/22; R34
  • HazardClass:3
  • PackingGroup:III
  • Storage Condition:Inert atmosphere,Room Temperature

2,4-Difluorophenol Customs Data

  • HS CODE:2907199090
  • Customs Data:

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,4-Difluorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D120804-100g
2,4-Difluorophenol
367-27-1 99%
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¥899.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D120804-250g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
D446355-10g
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$ 125.00 2022-06-05
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2,4-Difluorophenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:367-27-1)2,4-二氟苯酚
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:367-27-1)
Order Number:SFD847
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:367-27-1)2,4-Difluorophenol
Order Number:sfd5435
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Additional information on 2,4-Difluorophenol

Introduction to 2,4-Difluorophenol (CAS No. 367-27-1)

2,4-Difluorophenol (CAS No. 367-27-1) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a phenol group substituted with two fluorine atoms at the 2 and 4 positions. The presence of these fluorine atoms imparts specific chemical and physical properties that make 2,4-Difluorophenol an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2,4-Difluorophenol is C6H4F2O, and its molecular weight is approximately 138.09 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and formulations.

In recent years, 2,4-Difluorophenol has gained significant attention due to its potential applications in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity, metabolic stability, and pharmacokinetic properties. For instance, fluorinated compounds often exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, which can improve their therapeutic efficacy and safety profiles.

A notable example of the use of 2,4-Difluorophenol in pharmaceutical research is its role as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressant drugs that work by increasing the levels of serotonin in the brain. The fluorinated structure of 2,4-Difluorophenol can enhance the binding affinity of these drugs to their target receptors, leading to improved therapeutic outcomes.

Beyond its applications in pharmaceuticals, 2,4-Difluorophenol is also used in the development of agrochemicals. Fluorinated compounds are known for their ability to enhance the efficacy and selectivity of herbicides and pesticides. In this context, 2,4-Difluorophenol serves as a key intermediate in the synthesis of various herbicides that target specific weed species while minimizing harm to crops.

The environmental impact of 2,4-Difluorophenol-based agrochemicals has been a subject of ongoing research. Studies have shown that these compounds can be designed to degrade rapidly in the environment, reducing their potential for long-term ecological damage. This makes them attractive candidates for sustainable agricultural practices.

In addition to its practical applications, 2,4-Difluorophenol has been the subject of numerous academic studies aimed at understanding its fundamental chemical properties. For example, researchers have investigated the electronic structure and reactivity of this compound using computational methods such as density functional theory (DFT). These studies have provided valuable insights into the behavior of fluorinated phenols under different reaction conditions.

The synthesis of 2,4-Difluorophenol can be achieved through various routes. One common method involves the direct fluorination of phenol using selective fluorinating agents such as Selectfluor or N-fluoro-1-pyrrolidinium triflate (NFT). Another approach involves the substitution of hydroxyl groups with fluorine atoms through nucleophilic substitution reactions. These synthetic strategies have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

The safety profile of 2,4-Difluorophenol is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Additionally, proper ventilation should be maintained to prevent the accumulation of vapors.

In conclusion, 2,4-Difluorophenol (CAS No. 367-27-1) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and academic research. Its unique chemical structure and properties make it an essential building block in the development of new drugs and chemicals that address important societal needs. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:367-27-1)2,4-二氟苯酚
LE2892115
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:367-27-1)
SFD847
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email